(9Z)-2-Hydroxyoctadec-9-EN-17-ynoic acid

• IUPAC Name: (Z)-2-hydroxyoctadec-9-en-17-ynoic acid
• InChI: InChI=1S/C18H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h1,9-10,17,19H,3-8,11-16H2,(H,20,21)/b10-9-
• InChI Key: LQQRDGQTNVSFHM-KTKRTIGZSA-N
• Canonical SMILES: C#CCCCCCCC=CCCCCCCC(C(=O)O)O
• Isomeric SMILES: C#CCCCCCC/C=C\CCCCCCC(C(=O)O)O
• Molecular Formula: C18H30O3
• DSSTOX Substance ID: DTXSID60675950
• Molecular Weight: 294.4 g/mol
• CAS RN: 1159977-43-1

Description

Fatty acids like “(9Z)-2-Hydroxyoctadec-9-EN-17-ynoic acid” are carboxylic acids with long aliphatic chains. The chain can be either saturated or unsaturated. They play crucial roles in biological processes, including inflammation, cell proliferation, and cell apoptosis.

Synthesis Analysis

The synthesis of similar fatty acids often involves bioassay-guided fractionation, and the specific process can vary depending on the desired fatty acid.

Molecular Structure Analysis

The molecular structure of fatty acids is typically analyzed using techniques like mass spectrometry. The structure of fatty acids is crucial for understanding their biological functions in various physiological and pathological processes.

Chemical Reactions Analysis

Fatty acids undergo various chemical reactions. For instance, peracetic acid (PAA) induced epoxidation has been used for localization of the C=C bond in unsaturated FAs.

Physical And Chemical Properties Analysis

The physical and chemical properties of fatty acids can be influenced by factors such as chain length and degree of saturation.

Mechanism of Action

Fatty acids like “(9Z)-2-Hydroxyoctadec-9-EN-17-ynoic acid” could potentially influence cellular processes by integrating into cell membranes, modulating membrane fluidity, and influencing membrane protein function.

Safety and Hazards

While specific safety data for “(9Z)-2-Hydroxyoctadec-9-EN-17-ynoic acid” is not available, it’s important to handle all chemicals with appropriate safety measures. Material Safety Data Sheets (MSDS) provide information on chemical products that help users make risk assessments.

Future Directions

The study of fatty acids is a dynamic field with potential implications for health and disease. Future research may focus on understanding the specific roles of different fatty acids in health and disease, and how these can be manipulated for therapeutic benefit.